2-iodo-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-iodo-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C9H10INO/c1-7-2-4-8(5-3-7)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: PJBYBSFZSYNAER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CI
• Molecular Formula: C9H10INO
• DSSTOX Substance ID: DTXSID60308115
• Molecular Weight: 275.09 g/mol
• CAS No.: 76809-60-4

Description

2-Iodo-N-(4-methylphenyl)acetamide is a halogenated acetamide derivative characterized by an iodine atom at the α-carbon of the acetamide group and a para-methyl-substituted phenyl ring. Its molecular formula is C₉H₁₀INO, with a molecular weight of 303.10 g/mol (derived from analogs in ). The iodine substituent enhances electrophilicity, making it reactive in nucleophilic substitution reactions, while the methyl group on the phenyl ring contributes to hydrophobic interactions. This compound is of interest in medicinal chemistry, particularly in the development of antileukemic agents, as seen in structurally related iodoacetamide derivatives ().

Comparison with Similar Compounds

Structural Analogs

Compound Name	Substituent (R₁)	Substituent (R₂)	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties	Reference
2-Iodo-N-(4-methylphenyl)acetamide	Iodo (I)	4-Methylphenyl	C₉H₁₀INO	303.10	Antileukemic activity (hypothesized)
2-Azido-N-(4-methylphenyl)acetamide	Azido (N₃)	4-Methylphenyl	C₉H₁₀N₄O	190.21	Intermediate for heterocycles
2-Chloro-N-(4-iodophenyl)acetamide	Chloro (Cl)	4-Iodophenyl	C₈H₇ClINO	295.51	Halogen exchange studies
2-Hydroxy-N-(4-methylphenyl)acetamide	Hydroxyl (OH)	4-Methylphenyl	C₉H₁₁NO₂	165.19	Enhanced solubility via H-bonding
N-(4-Acetylphenyl)-2-iodoacetamide	Iodo (I)	4-Acetylphenyl	C₁₀H₁₀INO₂	303.10	Pharmacophore modification

Key Structural Insights :

• Halogen vs. Azido/Hydroxyl : Iodo and azido groups increase reactivity (e.g., in click chemistry), while hydroxyl improves solubility .
• Phenyl Substitution : Methyl (hydrophobic) vs. acetyl (electron-withdrawing) alters binding affinity in drug design .

Pharmacological Activity

• Antileukemic Potential: 2-Iodo-N-(4-methylphenyl)acetamide derivatives (e.g., compounds 14–15 in ) exhibit potent antileukemic activity (IC₅₀ < 1 µM) due to iodine’s ability to stabilize covalent bonds with biological targets .

Physicochemical Properties

• Melting Points :
  • 2-Iodo derivatives: 174–247°C ().
  • 2-Azido analogs: 360–362 K ().
  • Hydroxyl-substituted: Lower melting points due to H-bonding (data inferred from ).
• Solubility : Iodo derivatives are less polar than azido/hydroxy analogs, favoring organic solvents (e.g., DMSO) .